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Compound of Interest

Compound Name: Fmoc-D-Tyr(tBu)-OH

Cat. No.: B2571997 Get Quote

For researchers and scientists engaged in drug development and peptide synthesis, ensuring

the safe handling and disposal of chemical reagents is paramount. This guide provides a

comprehensive, step-by-step procedure for the proper disposal of Fmoc-D-Tyr(tBu)-OH, a

common reagent in solid-phase peptide synthesis. Adherence to these protocols is essential for

maintaining a safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling Information
Fmoc-D-Tyr(tBu)-OH is generally not classified as a hazardous substance or mixture under

the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1]

However, it is crucial to handle all chemicals with caution. When managing Fmoc-D-Tyr(tBu)-
OH, always use appropriate personal protective equipment (PPE) to minimize exposure.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety goggles or glasses.

Hand Protection: Chemical-resistant gloves.

Body Protection: A standard laboratory coat is sufficient. In the case of a large spill, a full suit

and boots may be necessary.[2]

Respiratory Protection: For handling large quantities or in situations where dust may be

generated, a dust respirator (type N95 or P1) is recommended.[2]
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In the event of a small spill, the material should be carefully placed into a designated waste

disposal container using appropriate tools.[2] For larger spills, use a shovel for containment

and transfer to a suitable container.[2]

Quantitative Data Summary
While Fmoc-D-Tyr(tBu)-OH is not classified as hazardous, the following table summarizes its

key chemical properties.

Property Value

Molecular Formula C₂₈H₂₉NO₅

Molecular Weight 459.53 g/mol

Appearance White to off-white powder

Storage Temperature 2-8°C is recommended by some suppliers

GHS Hazard Classification Not a hazardous substance or mixture

Step-by-Step Disposal Protocol
The disposal of Fmoc-D-Tyr(tBu)-OH must be conducted in accordance with federal, state,

and local environmental control regulations. The following protocol provides a general

guideline; however, always consult your institution's specific waste management policies.

Experimental Protocol for Disposal:

Initial Assessment:

Confirm that the waste is solely Fmoc-D-Tyr(tBu)-OH and not mixed with other hazardous

chemicals. If it is mixed with solvents or other reagents, the disposal procedure for the

most hazardous component must be followed.

Containerization:

Place the solid Fmoc-D-Tyr(tBu)-OH waste into a clearly labeled, sealed container. The

container should be robust and compatible with the chemical.
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The label should include the full chemical name: "Fmoc-D-Tyrosine(tBu)-OH" and the CAS

number "118488-18-9".

Waste Stream Determination:

Given its non-hazardous classification, Fmoc-D-Tyr(tBu)-OH can typically be disposed of

as non-hazardous chemical waste.

Consult your institution's Environmental Health and Safety (EHS) office to confirm the

appropriate waste stream. Do not dispose of this chemical down the drain or in regular

trash unless explicitly permitted by your institution's policies.

Scheduling Waste Pickup:

Arrange for the collection of the chemical waste through your institution's EHS-approved

waste management vendor.

Documentation:

Maintain a record of the disposed chemical, including the quantity and date of disposal, as

part of your laboratory's chemical inventory management.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Fmoc-
D-Tyr(tBu)-OH.
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Start: Fmoc-D-Tyr(tBu)-OH for Disposal

Is the waste mixed with hazardous chemicals?

Follow disposal protocol for the hazardous component

Yes

Place in a labeled, sealed container for non-hazardous waste

No

Consult Institutional EHS for waste stream confirmation

Dispose as non-hazardous chemical waste via approved vendor

End

Click to download full resolution via product page

Disposal decision workflow for Fmoc-D-Tyr(tBu)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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